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Compound of Interest

Compound Name: 3,3-Dimethylcyclopentanone

Cat. No.: B1585620 Get Quote

An In-depth Technical Guide to 3,3-Dimethylcyclopentanone: Structure, Synthesis, and

Characterization

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural formula, synthesis,

and characterization of 3,3-Dimethylcyclopentanone. The information is tailored for

researchers, scientists, and professionals in the field of drug development who may utilize this

compound as a building block or intermediate in their synthetic endeavors.

Chemical Structure and Properties
3,3-Dimethylcyclopentanone is a cyclic ketone with the molecular formula C₇H₁₂O.[1] Its

structure consists of a five-membered cyclopentane ring with a ketone functional group at the

first position and two methyl groups attached to the third carbon atom.[1] This gem-dimethyl

substitution significantly influences the molecule's chemical and physical properties.

Structural Formula:

A summary of the key chemical and physical properties of 3,3-Dimethylcyclopentanone is

presented in Table 1.

Table 1: Chemical and Physical Properties of 3,3-Dimethylcyclopentanone
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Property Value Reference

IUPAC Name 3,3-dimethylcyclopentan-1-one [1]

CAS Number 20500-49-6 [1]

Molecular Formula C₇H₁₂O [1]

Molecular Weight 112.17 g/mol [1]

Appearance Colorless to light yellow liquid [2]

Boiling Point 153-154 °C [2]

InChIKey
JSYAQLZSGHPSJD-

UHFFFAOYSA-N
[1]

SMILES CC1(C)CCC(=O)C1 [1]

Synthesis of 3,3-Dimethylcyclopentanone
A common and effective method for the synthesis of 3,3-Dimethylcyclopentanone is through

the Dieckmann condensation of a diester, specifically a dialkyl 3,3-dimethyladipate.[3][4] This

intramolecular cyclization reaction is a powerful tool for the formation of five- and six-membered

rings.[4]

Experimental Protocol: Dieckmann Condensation of
Diethyl 3,3-Dimethyladipate
This protocol describes a plausible method for the synthesis of 3,3-Dimethylcyclopentanone
based on the principles of the Dieckmann condensation.

Materials:

Diethyl 3,3-dimethyladipate

Sodium ethoxide (NaOEt)

Anhydrous ethanol
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Toluene, anhydrous

Hydrochloric acid (HCl), concentrated

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Dichloromethane (DCM) or Diethyl ether

Procedure:

Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a reflux

condenser, a dropping funnel, and a nitrogen inlet is charged with a solution of sodium

ethoxide in anhydrous ethanol. The system is maintained under an inert nitrogen

atmosphere.

Addition of Diester: Diethyl 3,3-dimethyladipate, dissolved in anhydrous toluene, is added

dropwise to the stirred sodium ethoxide solution at room temperature.

Reaction: The reaction mixture is then heated to reflux and maintained at this temperature

for several hours. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).[5]

Work-up: After the reaction is complete, the mixture is cooled to room temperature, and the

excess ethanol and toluene are removed under reduced pressure. The resulting residue is

cooled in an ice bath and acidified with cold, dilute hydrochloric acid.

Extraction: The aqueous layer is extracted several times with dichloromethane or diethyl

ether. The combined organic layers are washed with water, then with brine, and finally dried

over anhydrous magnesium sulfate.

Purification: The solvent is removed by rotary evaporation, and the crude product, a β-keto

ester, is obtained.

Hydrolysis and Decarboxylation: The crude β-keto ester is then subjected to hydrolysis and

decarboxylation by refluxing with an aqueous acid solution (e.g., sulfuric acid or hydrochloric
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acid) to yield 3,3-Dimethylcyclopentanone.

Final Purification: The final product is purified by distillation.

Characterization of 3,3-Dimethylcyclopentanone
The structure and purity of the synthesized 3,3-Dimethylcyclopentanone can be confirmed

using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR Spectroscopy

Experimental Protocol: A sample of 3,3-Dimethylcyclopentanone is dissolved in deuterated

chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. The ¹H NMR

spectrum is recorded on a spectrometer operating at a frequency of, for example, 400 MHz.

[5]

Expected Chemical Shifts:

A singlet for the six protons of the two methyl groups (C(CH₃)₂).

Multiplets for the methylene protons of the cyclopentanone ring.

¹³C NMR Spectroscopy

Experimental Protocol: A sample is dissolved in CDCl₃, and the ¹³C NMR spectrum is

recorded.

Expected Chemical Shifts:

A signal for the carbonyl carbon (C=O).

A signal for the quaternary carbon (C(CH₃)₂).

Signals for the methyl carbons (-CH₃).

Signals for the methylene carbons (-CH₂-) of the ring.
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Table 2: Spectroscopic Data for 3,3-Dimethylcyclopentanone

Technique Data Reference

¹H NMR
Spectral data available on

public databases.
[1][6]

¹³C NMR
Spectral data available on

public databases.
[1][7]

IR
Spectral data available on

public databases.
[1]

Mass Spec
Spectral data available on

public databases.
[1]

Infrared (IR) Spectroscopy
Experimental Protocol: The IR spectrum can be obtained using a Fourier-Transform Infrared

(FT-IR) spectrometer. For a liquid sample, a thin film can be prepared between two

potassium bromide (KBr) plates.

Expected Absorptions:

A strong, sharp absorption band characteristic of the C=O stretching vibration of a ketone,

typically in the range of 1740-1750 cm⁻¹.

Mass Spectrometry (MS)
Experimental Protocol: Mass spectral data can be acquired using a mass spectrometer,

often coupled with a gas chromatograph (GC-MS) for separation and identification.

Expected Fragmentation:

The molecular ion peak (M⁺) corresponding to the molecular weight of 3,3-
Dimethylcyclopentanone (112.17 g/mol ).

Characteristic fragmentation patterns for cyclic ketones.
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Logical Workflow
The following diagram illustrates the general workflow for the synthesis and characterization of

3,3-Dimethylcyclopentanone.

Synthesis

Characterization

Diethyl 3,3-dimethyladipate Dieckmann Condensation
(NaOEt, Reflux) Crude β-keto ester

Hydrolysis &
Decarboxylation

(Acid, Reflux)
Crude 3,3-Dimethylcyclopentanone Purification

(Distillation) Pure 3,3-Dimethylcyclopentanone

NMR Spectroscopy
(¹H and ¹³C)

IR Spectroscopy

Mass Spectrometry

Click to download full resolution via product page

Synthesis and Characterization Workflow for 3,3-Dimethylcyclopentanone.

Biological Activity
Currently, there is limited specific information available in the public domain regarding the

biological activity or involvement in signaling pathways of 3,3-Dimethylcyclopentanone itself.

However, cyclopentanone derivatives are known to exhibit a range of biological effects. For

instance, intermittent exposure to cyclopentanone vapor in animal studies has shown effects on

brain and fat tissue concentrations of the solvent and some impact on kidney enzymes.[8]

Further research is required to elucidate any specific biological roles of the 3,3-dimethyl

substituted variant.

Conclusion
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3,3-Dimethylcyclopentanone is a valuable synthetic intermediate. The Dieckmann

condensation provides a reliable route for its synthesis, and its structure can be unequivocally

confirmed through standard spectroscopic methods. This technical guide serves as a

foundational resource for researchers and scientists working with this compound, providing

essential information for its preparation and characterization in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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